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Compound of Interest

Compound Name: Compstatin

Cat. No.: B549462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Compstatin is a cyclic 13-residue peptide that acts as a potent inhibitor of the complement

system.[1] It specifically binds to complement component C3 and its fragments, such as C3b,

sterically hindering the cleavage of C3 by C3 convertase.[2] This action effectively blocks all

three pathways of complement activation (classical, alternative, and lectin), making

Compstatin and its analogs valuable tools in research and potential therapeutic agents for

complement-mediated diseases.[2] Proper storage and handling of Compstatin powder are

critical to ensure its stability, solubility, and activity in experimental settings.

Physicochemical Properties
Property Value

Molecular Weight 1550.77 g/mol

Formula C₆₆H₉₉N₂₃O₁₇S₂

Appearance White to off-white solid powder[1]

Sequence
Ile-Cys-Val-Val-Gln-Asp-Trp-Gly-His-His-Arg-

Cys-Thr-NH₂ (Disulfide bridge: Cys2-Cys12)[1]
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Proper storage of Compstatin is crucial to maintain its integrity and activity.

Compstatin Powder
Storage Condition Duration Notes

-20°C Up to 3 years[3][4]
Recommended for long-term

storage.

-80°C Up to 2 years[1]
An alternative for long-term

storage.

4°C Up to 6 months[5] Suitable for short-term storage.

Room Temperature Stable for days to weeks For shipping and brief periods.

Store in a tightly sealed container, away from moisture and light.[1]

Compstatin in Solution
Storage Condition Solvent Duration Notes

-80°C
Aqueous Buffer or

DMSO
Up to 1 year[3][4]

Recommended for

long-term storage of

stock solutions.

-20°C
Aqueous Buffer or

DMSO
Up to 1 month[1][3]

Suitable for short-term

storage of working

aliquots.

It is highly recommended to aliquot reconstituted Compstatin into single-use volumes to avoid

repeated freeze-thaw cycles.[3]

Handling and Safety Precautions
Compstatin is intended for laboratory research use only. Standard laboratory safety practices

should be followed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.[6][7]
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Ventilation: Handle the powder in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust particles.[7][8]

Avoid Contact: Avoid contact with skin and eyes.[6][8] In case of contact, rinse thoroughly

with water.

Spills: In case of a spill, collect the powder mechanically and dispose of it as chemical waste.

[6] Avoid generating dust. Prevent the powder from entering drains.[6]

Reconstitution Protocol
Compstatin is soluble in water up to 2 mg/mL. For higher concentrations or for analogs with

lower aqueous solubility, Dimethyl Sulfoxide (DMSO) can be used.[4]

Materials
Vial of lyophilized Compstatin powder

Sterile, nuclease-free water or DMSO

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure
Equilibration: Before opening, allow the vial of Compstatin powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial.

Centrifugation: Briefly centrifuge the vial to ensure that all the powder is at the bottom.

Solvent Addition: Carefully add the desired volume of sterile water or DMSO to the vial to

achieve the target concentration.

Dissolution: Gently swirl or vortex the vial to dissolve the powder completely. Sonication may

be used to aid dissolution if necessary.[4][9]
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Aliquoting: Aliquot the reconstituted Compstatin solution into single-use sterile

polypropylene tubes.

Storage: Store the aliquots at -20°C or -80°C as recommended in the stability table.

Mechanism of Action: Complement Cascade
Inhibition
Compstatin inhibits the complement cascade at the central component, C3. It binds to C3 and

sterically hinders its cleavage by C3 convertases of the classical, lectin, and alternative

pathways. This blockade prevents the generation of the anaphylatoxin C3a and the opsonin

C3b, thereby halting the amplification loop and the formation of the membrane attack complex

(MAC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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